Cas no 2089526-41-8 (methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate
• CAS No: 2089526-41-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5909312
• PubChem ID: 89776175
• Update Time: 2025-05-20

methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-azido-, methyl ester, (4S)-rel-
• methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate
• 2089526-41-8
• SCHEMBL15221407
• EN300-1068470

• Inchi： 1S/C6H10N4O2/c1-12-6(11)5-2-4(3-8-5)9-10-7/h4-5,8H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： QJWIOUAZOWOZDS-UHNVWZDZSA-N
• SMILES： C([C@H]1NC[C@H](N=[N+]=[N-])C1)(=O)OC

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate

Exploring Methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate (CAS 2089526-41-8): Properties, Applications, and Research Insights

Methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate (CAS 2089526-41-8) is a specialized chiral compound gaining attention in pharmaceutical and bioconjugation research. This azide-functionalized pyrrolidine derivative serves as a versatile building block in drug discovery, particularly for click chemistry applications and peptide modifications. Its unique stereochemistry at the 2S and 4R positions makes it valuable for creating enantiomerically pure compounds.

The molecular structure features both an azido group (-N₃) and a methyl ester moiety, enabling dual reactivity in synthetic pathways. Researchers frequently employ this compound in bioorthogonal chemistry, where its azide group participates in strain-promoted azide-alkyne cycloadditions (SPAAC) – a crucial technique for live-cell labeling and protein tagging. Recent studies highlight its potential in developing PROTACs (Proteolysis Targeting Chimeras), one of the most promising approaches in targeted protein degradation therapeutics.

From a synthetic chemistry perspective, methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate offers several advantages. The methyl ester group provides stability during storage while remaining reactive for subsequent transformations. The pyrrolidine scaffold is particularly valuable in medicinal chemistry, appearing in numerous FDA-approved drugs targeting central nervous system disorders and infectious diseases. Current market trends show growing demand for such chiral building blocks, driven by the pharmaceutical industry's need for stereochemically defined intermediates.

Recent advancements in ADC development (Antibody-Drug Conjugates) have further increased interest in this compound. Its azide functionality enables efficient conjugation to antibody scaffolds through copper-free click chemistry, addressing previous limitations of traditional linker technologies. The compound's compatibility with water-soluble catalysts makes it particularly attractive for bioconjugation applications requiring mild reaction conditions.

Quality control parameters for CAS 2089526-41-8 typically include HPLC purity assessment (>98%), specific rotation verification, and spectroscopic characterization (NMR, MS). Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain stability of both the azide and ester functionalities. Researchers should note that while the compound itself is stable, standard precautions for handling organic azides should be followed in laboratory settings.

The growing field of peptide therapeutics has created new opportunities for this compound's application. Its ability to serve as both a conformationally constrained amino acid analog and a bioconjugation handle makes it valuable for developing next-generation peptide drugs. Particularly in GPCR-targeting therapeutics, where pyrrolidine structures frequently appear as privileged scaffolds, this compound enables efficient structure-activity relationship studies.

From a commercial perspective, methyl (2S,4R)-4-azidopyrrolidine-2-carboxylate remains a relatively niche but growing product. Suppliers typically offer it in research quantities (100mg-5g), with custom synthesis options available for larger-scale requirements. The compound's price reflects both its specialized nature and the chromatographic purification often required to achieve high enantiomeric excess. Current research trends suggest increasing demand may lead to more efficient synthetic routes in coming years.

Environmental and regulatory aspects of this compound align with standard laboratory chemical guidelines. While not classified as hazardous under current systems, proper waste disposal methods should be followed for azide-containing compounds. Researchers exploring green chemistry applications have reported successful use of this building block in aqueous reaction media, reducing organic solvent requirements in some synthetic pathways.

Future research directions for CAS 2089526-41-8 may explore its potential in DNA-encoded library synthesis or as a component in biodegradable materials. The compound's dual functionality could enable novel applications in smart drug delivery systems or diagnostic probes. As synthetic methodology continues advancing, particularly in stereoselective transformations, this chiral azide-bearing building block will likely find expanded utility across multiple chemistry-driven disciplines.